molecular formula C4H5BrF2 B119412 4-Bromo-1,1-difluorobut-1-ene CAS No. 147804-02-2

4-Bromo-1,1-difluorobut-1-ene

Cat. No. B119412
CAS RN: 147804-02-2
M. Wt: 170.98 g/mol
InChI Key: WSIDFIREQDHYPW-UHFFFAOYSA-N
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Description

“4-Bromo-1,1-difluorobut-1-ene” is a chemical compound with the molecular formula C4H5BrF2 . It has a molecular weight of 170.98 g/mol. This product is intended for research use only.


Molecular Structure Analysis

The InChI code for “4-Bromo-1,1-difluorobut-1-ene” is 1S/C4H5BrF2/c5-3-1-2-4(6)7/h2H,1,3H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Organic Synthesis

4-Bromo-1,1-difluorobut-1-ene: is a valuable reagent in organic synthesis. It can be used in the preparation of various organic compounds through substitution reactions where the bromine atom is replaced by another nucleophile. This compound can also participate in addition reactions due to the presence of the double bond, making it a versatile building block for synthesizing more complex molecules .

Pharmaceutical Research

In pharmaceutical research, 4-Bromo-1,1-difluorobut-1-ene serves as an intermediate in the synthesis of drug molecules. Its incorporation into larger structures can introduce fluorine atoms into pharmaceuticals, which can significantly alter the biological activity and metabolic stability of the drugs .

Polymer Production

This compound is used in the production of polymers. The difluorobutene moiety can be polymerized or copolymerized to create fluorinated polymers, which are known for their high resistance to solvents, acids, and bases. These materials are useful in creating durable coatings and specialty plastics .

Agricultural Chemicals

4-Bromo-1,1-difluorobut-1-ene: can be utilized in the synthesis of agrochemicals. The introduction of fluorine atoms into pesticides and herbicides can enhance their effectiveness and longevity, reducing the frequency of application needed in agricultural practices .

Material Science

In material science, this compound finds applications in the development of advanced materials. For example, it can be used to introduce fluorinated side chains into silicones or other materials, improving their thermal stability and hydrophobic properties .

Environmental Science

The role of 4-Bromo-1,1-difluorobut-1-ene in environmental science is primarily in the study of fluorinated organic compounds in the environment. Its behavior, degradation, and potential impact on ecosystems can be investigated to understand the environmental fate of similar organofluorine compounds .

properties

IUPAC Name

4-bromo-1,1-difluorobut-1-ene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5BrF2/c5-3-1-2-4(6)7/h2H,1,3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSIDFIREQDHYPW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CBr)C=C(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5BrF2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70381999
Record name 4-bromo-1,1-difluorobut-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70381999
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.98 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromo-1,1-difluorobut-1-ene

CAS RN

147804-02-2
Record name 4-bromo-1,1-difluorobut-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70381999
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Bromo-1,1-difluorobut-1-ene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
4
Citations
J Guiot, MA Néouze, L Sauguet… - Journal of Polymer …, 2005 - Wiley Online Library
The radical copolymerization of vinylidene fluoride (VDF) with 4‐bromo‐1,1,2‐trifluorobut‐1‐ene (C 4 Br) was examined. This bromofluorinated alkene was synthesized in three steps, …
Number of citations: 24 onlinelibrary.wiley.com
J Guiot, MA Néouze, L Sauguet, B Boutevin - Citeseer
The radical copolymerization of vinylidene fluoride (VDF) with 4-bromo-1, 1, 2-trifluorobut-1-ene (C4Br) is presented. That bromofluorinated alkene was synthesized in three steps …
Number of citations: 4 citeseerx.ist.psu.edu
L Sauguet, B Ameduri… - … Chemistry and Physics, 2007 - Wiley Online Library
An original synthesis of 8‐bromo‐1H,1H,2H‐perfluorooct‐1‐ene (BDFO) and its radical copolymerization with vinylidene fluoride (VDF), initiated by 2,5‐bis(tert‐butylperoxy)‐2,5‐…
Number of citations: 5 onlinelibrary.wiley.com
P Maienfisch, MA Dekeyser, S Saito… - Modern Crop …, 2012 - Wiley Online Library
The market for compounds to treat sucking pests offers many commercial opportunities for innovative new products with novel modes of action, high levels of biological efficacy, and low …
Number of citations: 3 onlinelibrary.wiley.com

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